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Compound of Interest

Compound Name:
1-Nitropropan-2-amine

hydrochloride

Cat. No.: B11742568

Get Quote

Technical Application Note: 1-Nitropropan-2-
amine Hydrochloride
High-Purity Precursor for 1,2-Diamines and Heterocyclic Scaffolds

Introduction & Chemical Identity
1-Nitropropan-2-amine hydrochloride (CAS: 55582-25-7 for free base generic ref; specific

salt forms vary) is a bifunctional aliphatic building block characterized by a primary amine

adjacent to a nitro-methylene group. This

-nitro amine motif is chemically distinct due to the orthogonal reactivity of its functional groups:
the amine serves as a nucleophile, while the nitro group acts as an electron-withdrawing group
that can be subsequently reduced to a primary amine or transformed into a nitrile oxide for
cycloadditions.

Its primary utility lies in its role as a direct precursor to 1,2-diaminopropane (a critical ligand in

coordination chemistry and a curing agent for epoxy resins) and as a scaffold for the synthesis

of nitro-functionalized heterocycles via condensation reactions.
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Key Chemical Properties
Property Specification

IUPAC Name 1-Nitropropan-2-amine hydrochloride

Structure

Molecular Weight 140.57 g/mol (Salt); 104.11 g/mol (Free Base)

Appearance White to off-white hygroscopic solid

Solubility
Soluble in water, methanol; sparingly soluble in

DCM (salt form)

Acidity
Amine salt is weakly acidic; aqueous solution

pH ~4–5

Safety & Handling Protocols
Critical Warning: Nitro compounds are energetic functionalities. While aliphatic nitro-amines are

generally stable, they must be protected from excessive heat and shock, especially when dry.

Hygroscopicity: The hydrochloride salt is hygroscopic. Store in a desiccator at 2–8°C.

Weighing should be performed quickly to prevent water uptake, which alters stoichiometry.

Thermal Stability: Do not heat the solid salt above 100°C. Exothermic decomposition may

occur.

Incompatibility: Avoid contact with strong bases (unless controlled for free-basing) and strong

oxidizers. The free base amine is unstable over long periods due to potential intermolecular

condensation (polymerization); generate it in situ or use immediately.

Experimental Protocols
Protocol A: Preparation of Free Base (In Situ)
Rationale: The HCl salt is the stable storage form. For nucleophilic applications (e.g., imine

formation), the free amine must be liberated.

Reagents:
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1-Nitropropan-2-amine HCl (1.0 equiv)

Dichloromethane (DCM) or Ethyl Acetate

Saturated

or 1M

Procedure:

Dissolve the hydrochloride salt in a minimum volume of water.

Add DCM (equal volume).

Slowly add base (sat.

) with vigorous stirring until the aqueous layer pH is basic (pH > 9).

Separate the organic layer. Extract the aqueous layer twice more with DCM.

Dry combined organics over anhydrous

.

Critical Step: Do not concentrate to dryness if heating is required. Use the solution directly

for subsequent reactions to avoid self-condensation or decomposition.

Protocol B: Catalytic Reduction to 1,2-Diaminopropane
Rationale: This is the primary synthetic application. The nitro group is reduced to an amine,

yielding the vicinal diamine. Catalytic hydrogenation is preferred over chemical reduction (e.g.,

Fe/HCl) for purity.

Reagents:

1-Nitropropan-2-amine HCl (1.40 g, 10 mmol)

Palladium on Carbon (10 wt. % loading, 0.14 g)

Methanol (30 mL)
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Hydrogen gas (balloon or low pressure Parr shaker)

Workflow:

Dissolution: Dissolve the starting material in methanol. Note: The HCl salt can be reduced

directly; the product will be the dihydrochloride salt.

Catalyst Addition: Under an inert atmosphere (Nitrogen/Argon), add the Pd/C catalyst

carefully. Caution: Dry Pd/C can ignite methanol vapors.

Hydrogenation: Purge the vessel with

. Stir vigorously under

atmosphere (1 atm is sufficient, but 3 atm speeds up kinetics) for 12–24 hours.

Monitoring: Monitor by TLC (ninhydrin stain). The starting nitro compound will disappear; the

product is very polar.

Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with

methanol.

Isolation: Concentrate the filtrate to yield 1,2-diaminopropane dihydrochloride.

Yield Expectation: >90% quantitative conversion.

Protocol C: Chemoselective Imine Formation
(Condensation)
Rationale: Demonstrates the nucleophilicity of the amine while retaining the nitro group for

future functionalization (e.g., Henry reaction or cycloaddition).

Reagents:

1-Nitropropan-2-amine HCl (1.0 equiv)

Benzaldehyde (1.0 equiv)

Triethylamine (
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, 1.1 equiv)

Magnesium Sulfate (

, anhydrous)[1]

Dichloromethane (DCM)

Procedure:

Suspend the amine salt in DCM.

Add

and stir for 15 minutes to liberate the free amine.

Add

(to act as a water scavenger, driving the equilibrium forward).

Add Benzaldehyde dropwise.

Stir at Room Temperature for 4–6 hours.

Workup: Filter off the solids. Wash the filtrate with water (to remove triethylammonium salts).

Dry and concentrate.

Product:

-benzylidene-1-nitropropan-2-amine.

Mechanistic & Workflow Visualization
The following diagram illustrates the divergent synthetic pathways available from the 1-

Nitropropan-2-amine core, highlighting the chemoselectivity between the nitro and amine

functionalities.
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Caption: Divergent synthetic utility of 1-Nitropropan-2-amine: Direct reduction to diamines vs.

chemoselective imine formation.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield (Free Base) Water solubility of amine

Use continuous extraction or

"salting out" (add NaCl) to

force amine into organic

phase.

Incomplete Reduction Catalyst poisoning

Ensure starting material is free

of sulfur/thiols. Increase

pressure to 50 psi.

Product Polymerization Free base instability

Store as HCl salt. Only

generate free base

immediately prior to use.

Sticky Solid/Oil Hygroscopic salt

Dry under high vacuum over

. Recrystallize from

MeOH/Ether if necessary.
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Nitro-Mannich (Aza-Henry) Reaction: Anderson, J. C., et al. "Stereoselective Nitro-Mannich

Reactions." Chemical Reviews, 2018. Link (Provides context on the synthesis of

-nitro amines).

Catalytic Hydrogenation of Nitro Compounds: Tafesh, A. M., & Weiguny, J. "A Review of the

Selective Catalytic Reduction of Aromatic Nitro Compounds into Aromatic Amines,

Isocyanates, Ureas, and Hydroxylamines." Chemical Reviews, 1996. Link (General

principles applicable to aliphatic nitro reduction).

Synthesis of 1,2-Diamines: Lucet, D., Le Gall, T., & Mioskowski, C. "The Chemistry of Vicinal

Diamines." Angewandte Chemie International Edition, 1998. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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